3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone

• IUPAC Name: 3-amino-1-(3-hydroxyazetidin-1-yl)propan-1-one
• InChI: InChI=1S/C6H12N2O2/c7-2-1-6(10)8-3-5(9)4-8/h5,9H,1-4,7H2
• InChI Key: CXWISQYTNLGJFY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCN)O
• Molecular Formula: C6H12N2O2
• DSSTOX Substance ID: DTXSID201247087
• Molecular Weight: 144.17 g/mol
• CAS RN: 1219979-29-9

Description

3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone, also known as 3-amino-1-azetidinepropane-1-one or 3-aminoazetidine, is an organic compound that is commonly used in scientific research and industrial applications. It is a cyclic organic compound with a five-membered ring structure, and is commonly used as a building block in synthetic chemistry. 3-aminoazetidine has been used in a variety of research applications, including medicinal chemistry, organic synthesis, and protein engineering.

Scientific Research Applications

Asymmetric Catalysis in Pharmaceutical Synthesis

3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone and related compounds have been used in the field of asymmetric catalysis. A study by Buitrago et al. (2012) utilized amino acid-based ligands combined with ruthenium and rhodium catalysts for the asymmetric transfer hydrogenation of heteroaromatic ketones. This method was applied in the formal syntheses of antidepressants such as (R)-fluoxetine and (S)-duloxetine, demonstrating the compound's utility in producing high-yield and enantioselective pharmaceuticals (Buitrago et al., 2012).

Polyurethane Dispersion and Self-Curing Systems

Wang et al. (2006) explored the use of azetidine-containing compounds in the development of self-curable aqueous-based polyurethane dispersions. They synthesized 3-azetidinyl propanol, a compound structurally related to 3-amino-1-(3-hydroxy-1-azetidinyl)-1-propanone, which facilitated the formation of a self-curing system in polyurethane. This application highlights the compound's role in enhancing the performance properties of polymeric materials (Wang et al., 2006).

Biocatalysis in Pharmaceutical Intermediates

The compound's derivatives have been employed in biocatalysis for pharmaceutical intermediates. Li et al. (2013) conducted a study on the asymmetric biocatalysis of S-3-amino-3-phenylpropionic acid, an important intermediate in pharmaceuticals like S-dapoxetine. They isolated microorganisms capable of producing this compound, using a derivative of 3-amino-1-propanone. This research illustrates the role of 3-amino-1-propanone derivatives in the microbial synthesis of pharmaceutical intermediates (Li et al., 2013).